Sulfabenzamide

Description

Sulfabenzamide is a sulfonamide antibacterial and antimicrobial agent . It contains a benzamido substituent on nitrogen . Sulfabenzamide is often used topically or intravaginally in conjunction with sulfathiazole and sulfacetamide as an antibacterial preparation to treat certain infections . The FDA has discontinued Sulfabenzamide as a single ingredient drug . Trade names for preparations containing sulfabenzamide include Sultrin . Sultrin cream is prescribed for treating vaginitis caused by Haemophilus (Gardnerella) vaginalis bacteria . The typical dosage for Sultrin cream is one full applicator intravaginally twice daily for four to six days .

Sulfabenzamide functions as a sulfonamide antibiotic, with its mechanism of action not completely known . It is a member of the class of organic compounds known as aminobenzenesulfonamides . These compounds contain a benzenesulfonamide moiety with an amine group attached to the benzene ring .

Two similar chemical compounds often used in conjunction with sulfabenzamide are sulfathiazole and sulfacetamide . Sulfathiazole is also a sulfonamide drug and was once a common oral and topical antimicrobial agent . Sulfacetamide is a sulfonamide that is used to treat acne and seborrheic dermatitis .

• CAS No.: 127-71-9
• Product Name: Sulfabenzamide
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol
• IUPAC Name: N-(4-aminophenyl)sulfonylbenzamide
• Standard InChI: InChI=1S/C13H12N2O3S/c14-11-6-8-12(9-7-11)19(17,18)15-13(16)10-4-2-1-3-5-10/h1-9H,14H2,(H,15,16)
• Standard InChIKey: PBCZLFBEBARBBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NS(=O)(=O)C2=CC=C(C=C2)N
• Synonyms: enzamide, N-((4-aminophenyl)sulfonyl)-; sulfabenzamide
• PubChem Compound: 5319
• Last Modified: Sep 13 2023